Cas no 1361889-47-5 (2,3-Dichloro-2'-nitro-4'-trifluoromethoxy-biphenyl)

• Product Name: 2,3-Dichloro-2'-nitro-4'-trifluoromethoxy-biphenyl
• CAS No: 1361889-47-5
• MF: C₁₃H₆Cl₂F₃NO₃
• MW: 352.092852115631
• CID: 4999530
• Update Time: 2025-06-20

2,3-Dichloro-2'-nitro-4'-trifluoromethoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-2'-nitro-4'-trifluoromethoxy-biphenyl

• Inchi： 1S/C13H6Cl2F3NO3/c14-10-3-1-2-9(12(10)15)8-5-4-7(22-13(16,17)18)6-11(8)19(20)21/h1-6H
• InChI Key： YBPKTIUXRRHPAX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(=CC=1[N+](=O)[O-])OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 405
• XLogP3: 5.8
• Topological Polar Surface Area: 55

Additional information on 2,3-Dichloro-2'-nitro-4'-trifluoromethoxy-biphenyl

Professional Introduction to Compound with CAS No. 1361889-47-5 and Product Name: 2,3-Dichloro-2'-nitro-4'-trifluoromethoxy-biphenyl

The compound with the CAS number 1361889-47-5 and the product name 2,3-Dichloro-2'-nitro-4'-trifluoromethoxy-biphenyl represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of 2,3-Dichloro-2'-nitro-4'-trifluoromethoxy-biphenyl consists of a biphenyl core substituted with chloro, nitro, and trifluoromethoxy groups, which contribute to its distinct chemical behavior and reactivity.

In recent years, the exploration of halogenated aromatic compounds has been a focal point in medicinal chemistry due to their diverse pharmacological activities. The presence of chlorine atoms at the 2 and 3 positions enhances the electrophilicity of the molecule, making it a valuable intermediate in synthetic organic chemistry. Additionally, the nitro group at the 2'-position introduces a strong electron-withdrawing effect, which can influence the electronic properties of the aromatic system. The trifluoromethoxy group at the 4'-position further modulates the reactivity and stability of the compound, making it a versatile building block for drug discovery.

Current research in the field of 2,3-Dichloro-2'-nitro-4'-trifluoromethoxy-biphenyl has revealed its potential as an intermediate in the synthesis of biologically active molecules. Studies have demonstrated that this compound can be effectively utilized in the development of novel therapeutic agents targeting various diseases. The structural features of 2,3-Dichloro-2'-nitro-4'-trifluoromethoxy-biphenyl make it an attractive candidate for further investigation in medicinal chemistry.

One notable application of this compound is in the synthesis of small-molecule inhibitors for enzymes involved in cancer metabolism. Recent publications have highlighted its role as a key intermediate in the preparation of kinase inhibitors, which are critical for treating metastatic cancers. The halogenated aromatic ring system provides a scaffold that can be modified to enhance binding affinity to target proteins. Furthermore, the electron-withdrawing groups improve the metabolic stability of the resulting drug candidates.

The pharmaceutical industry has shown particular interest in halogenated biphenyl derivatives due to their broad spectrum of biological activities. 2,3-Dichloro-2'-nitro-4'-trifluoromethoxy-biphenyl has been investigated for its potential as an antiviral agent, with preliminary studies suggesting efficacy against certain viral strains. The unique combination of substituents enhances its interaction with viral proteins, making it a promising candidate for further development.

Another area where this compound has shown promise is in the field of agrochemicals. The structural motifs present in 2,3-Dichloro-2'-nitro-4'-trifluoromethoxy-biphenyl make it a suitable precursor for synthesizing novel pesticides with improved efficacy and environmental safety. Researchers have been exploring its derivatives as herbicides and fungicides, aiming to develop sustainable agricultural solutions.

The synthesis of 2,3-Dichloro-2'-nitro-4'-trifluoromethoxy-biphenyl involves multi-step organic reactions that highlight its complexity and synthetic utility. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the biphenyl core structure. Additionally, modern spectroscopic techniques like NMR and mass spectrometry have played a crucial role in characterizing the compound's molecular structure.

The environmental impact of halogenated aromatic compounds has also been a subject of extensive research. While these compounds offer numerous benefits in pharmaceutical applications, their persistence in the environment raises concerns about long-term ecological effects. Efforts are being made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. This aligns with global initiatives aimed at promoting sustainable chemistry practices.

In conclusion, 2,3-Dichloro-2'-nitro-4'-trifluoromethoxy-biphenyl represents a significant advancement in chemical research with potential applications across multiple industries. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, including therapeutic agents and agrochemicals. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing global challenges in medicine and agriculture.